Cas no 173240-53-4 (1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI))

1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI) structure
173240-53-4 structure
Product Name:1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI)
CAS No:173240-53-4
MF:C21H38O4
MW:354.524027347565
CID:230901
Update Time:2025-04-19

1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI)
    • PlakortideF
    • (-)-Plakortide F
    • 173240-54-5
    • 173240-53-4
    • Inchi: 1S/C21H38O4/c1-6-10-12-17(7-2)13-11-14-21(9-4)16-18(8-3)19(24-25-21)15-20(22)23-5/h10,12,17-19H,6-9,11,13-16H2,1-5H3/b12-10+
    • InChI Key: JOIXERUBSWWODE-ZRDIBKRKSA-N
    • SMILES: CC/C=C/C(CCCC1(OOC(CC(OC)=O)C(CC)C1)CC)CC

Computed Properties

  • Exact Mass: 354.27714
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • XLogP3: 6.98

Experimental Properties

  • PSA: 44.76
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